5-(4-Methylanilino)pyridine-2-carboxylic acid;hydrochloride
Description
“5-(4-Methylanilino)pyridine-2-carboxylic acid;hydrochloride” is a chemical compound. It is a derivative of pyridine, which is a basic heterocyclic organic compound . Pyridine derivatives are known to be used widely by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyridine derivatives involves various strategies such as ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The exact synthesis process for “this compound” is not specified in the retrieved papers.Scientific Research Applications
Synthesis and Antihypertensive Activity
- Research Focus : The synthesis of various substituted 5-amino-2-pyridinecarboxylic acids and their derivatives, including those similar to 5-(4-Methylanilino)pyridine-2-carboxylic acid, has been explored. These compounds have shown potent antihypertensive activity in animal models (Finch et al., 1978).
Antimicrobial Agents
- Research Focus : Derivatives of pyridine-2,6-carboxamide, related to 5-(4-Methylanilino)pyridine-2-carboxylic acid, have been synthesized. These compounds, including Schiff's bases, displayed significant antimicrobial activity comparable to certain antibiotics (Al-Omar & Amr, 2010).
Antiviral Activity
- Research Focus : The synthesis of new derivatives of 5-(4-Methylanilino)pyridine-2-carboxylic acid and their potential antiviral effects have been investigated. These compounds exhibited notable antiviral activity against various viruses including Herpes simplex virus (Bernardino et al., 2007).
Lanthanide Luminescent Supramolecular Metallogel
- Research Focus : The synthesis of 2,6-bis(1,2,3-triazol-4-yl)pyridine ligands, closely related to 5-(4-Methylanilino)pyridine-2-carboxylic acid, led to the creation of a luminescent metallogel with potential applications in materials science (McCarney et al., 2015).
Pharmacokinetics in Human Plasma and Urine
- Research Focus : A study developed a method to quantify bioactive pyridines in human plasma and urine, which could apply to compounds like 5-(4-Methylanilino)pyridine-2-carboxylic acid. This study is essential for understanding the pharmacokinetics of such compounds in the human body (Lang et al., 2010).
properties
IUPAC Name |
5-(4-methylanilino)pyridine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2.ClH/c1-9-2-4-10(5-3-9)15-11-6-7-12(13(16)17)14-8-11;/h2-8,15H,1H3,(H,16,17);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URJGEWIKVZIXCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=CN=C(C=C2)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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